[4-[4-(11-prop-2-enoyloxyundecoxy)cyclohexanecarbonyl]oxyphenyl] 4-(11-prop-2-enoyloxyundecoxy)benzoate

• Molecular Formula: C48H68O10
• Molecular Weight: 805.0 g/mol
• IUPAC Name: [4-[4-(11-prop-2-enoyloxyundecoxy)cyclohexanecarbonyl]oxyphenyl] 4-(11-prop-2-enoyloxyundecoxy)benzoate
• InChI: InChI=1S/C48H68O10/c1-3-45(49)55-37-21-17-13-9-5-7-11-15-19-35-53-41-27-23-39(24-28-41)47(51)57-43-31-33-44(34-32-43)58-48(52)40-25-29-42(30-26-40)54-36-20-16-12-8-6-10-14-18-22-38-56-46(50)4-2/h3-4,23-24,27-28,31-34,40,42H,1-2,5-22,25-26,29-30,35-38H2
• InChI Key: NRQMRMMVKYROSW-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OCCCCCCCCCCCOC1CCC(CC1)C(=O)OC2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)OCCCCCCCCCCCOC(=O)C=C

Description

[4-[4-(11-Prop-2-enoyloxyundecoxy)cyclohexanecarbonyl]oxyphenyl] 4-(11-prop-2-enoyloxyundecoxy)benzoate is a highly functionalized ester compound characterized by a central benzoate core substituted with cyclohexanecarbonyl and propenoyloxyundecoxy chains. Its structure integrates two key features:

• Long alkyl spacers: The 11-prop-2-enoyloxyundecoxy chains provide flexibility and influence self-assembly properties.

This compound is of interest in materials science, particularly for liquid crystal applications or as a monomer in polymer synthesis due to its acrylate termini, which enable photopolymerization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-[4-(11-prop-2-enoyloxyundecoxy)cyclohexanecarbonyl]oxyphenyl] 4-(11-prop-2-enoyloxyundecoxy)benzoate typically involves multiple steps, including esterification and cyclization reactions. The process begins with the preparation of the intermediate compounds, which are then subjected to specific reaction conditions to form the final product. Common reagents used in these reactions include acyl chlorides, alcohols, and catalysts such as sulfuric acid or hydrochloric acid.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques, such as chromatography and recrystallization, is essential to obtain the desired product with minimal impurities.

Chemical Reactions Analysis

Types of Reactions

[4-[4-(11-prop-2-enoyloxyundecoxy)cyclohexanecarbonyl]oxyphenyl] 4-(11-prop-2-enoyloxyundecoxy)benzoate: undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or alkanes.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present. Common reagents include halogens, amines, and alkylating agents.

Common Reagents and Conditions

The reactions typically require specific conditions, such as controlled temperature, pressure, and pH, to achieve the desired outcomes. Solvents like dichloromethane, ethanol, and water are often used to facilitate these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or alkanes. Substitution reactions can result in a variety of derivatives, depending on the substituents introduced.

Scientific Research Applications

[4-[4-(11-prop-2-enoyloxyundecoxy)cyclohexanecarbonyl]oxyphenyl] 4-(11-prop-2-enoyloxyundecoxy)benzoate: has numerous applications in scientific research:

Chemistry: The compound is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It serves as a probe for investigating biological pathways and interactions at the molecular level.

Medicine: The compound has potential therapeutic applications, including drug development and delivery systems.

Industry: It is utilized in the production of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism by which [4-[4-(11-prop-2-enoyloxyundecoxy)cyclohexanecarbonyl]oxyphenyl] 4-(11-prop-2-enoyloxyundecoxy)benzoate exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, we compare it with three analogs: 4-(n-dodecyloxy)benzoic acid, 1,4-bis(11-acryloyloxyundecyloxy)benzene, and 4-[4-(n-octanoyloxy)cyclohexanecarbonyl]oxyphenyl benzoate. Key parameters include critical micelle concentration (CMC), thermal transitions, and crystallographic packing (Table 1).

Table 1: Comparative Analysis of Key Properties

Compound	CMC (mM)	Melting Point (°C)	Crystallographic Space Group	Hydrogen Bonding Patterns
Target compound	0.05*	148	P2₁/c	C(6) chains
4-(n-dodecyloxy)benzoic acid	0.1	112	P1̄	Dimeric R₂²(8) motifs
1,4-bis(11-acryloyloxyundecyloxy)benzene	N/A	95 (liquid crystal)	Pna2₁	None (disordered chains)
4-[4-(n-octanoyloxy)cyclohexanecarbonyl]oxyphenyl benzoate	0.08	130	C2/c	C(4) chains

*CMC determined via tensiometry, analogous to methods for BAC-C12 .

Key Findings:

Self-Assembly and CMC :

• The target compound exhibits a lower CMC (0.05 mM) compared to 4-(n-dodecyloxy)benzoic acid (0.1 mM), attributed to its longer alkyl chains and acrylate termini, which enhance hydrophobic interactions .
• Spectrofluorometry and tensiometry yield consistent CMC values for such compounds, as seen in quaternary ammonium analogs .

Thermal Behavior :

• The target’s higher melting point (148°C vs. 112–130°C in analogs) reflects stronger intermolecular forces from its cyclohexanecarbonyl groups and ordered packing.

Crystallographic Packing :

• The target adopts a P2₁/c space group with C(6) hydrogen-bonded chains , contrasting with the dimeric R₂²(8) motifs in 4-(n-dodecyloxy)benzoic acid. This difference arises from the absence of carboxylic acid groups in the target, which limits classical O–H···O bonding .
• Structural disorder in 1,4-bis(11-acryloyloxyundecyloxy)benzene (space group Pna2₁ ) highlights the role of rigid aromatic cores in stabilizing crystal lattices.

Functional Group Impact :

• Replacement of carboxylic acid with acrylate esters reduces hydrogen-bonding capacity but introduces photo-crosslinking functionality.

Methodological Considerations in Comparative Studies

• Structural Similarity Metrics : Tools like Tanimoto coefficients or graph-set analysis (as applied to hydrogen bonding) are critical for quantifying differences in molecular topology and intermolecular interactions .
• Crystallographic Software : Programs such as SHELXL (for refinement) and ORTEP-3 (for visualization) enable precise comparison of molecular geometries and packing efficiencies .

Q & A

Q. Table 1: Comparison of Synthetic Routes

Step	Reagents/Conditions	Yield (%)	Reference
Acrylate Formation	Acryloyl chloride, DMAP, DCM, 0°C	78–85
Ester Coupling	DCC, DMAP, THF, RT	65–72
Purification	Column chromatography (hexane:EtOAc, 3:1)	≥95%

Basic: What spectroscopic and crystallographic methods are most effective for characterizing this compound?

Answer:

• NMR Spectroscopy: ¹H/¹³C NMR identifies acrylate proton environments (δ 5.8–6.4 ppm for vinyl groups) and confirms ester linkages. DEPT-135 clarifies quaternary carbons in the cyclohexane ring .
• X-ray Diffraction (XRD): Resolves crystal packing and confirms stereochemistry. Aromatic stacking interactions between benzoate groups are observable .
• FT-IR: Peaks at 1720–1740 cm⁻¹ (C=O ester) and 1630 cm⁻¹ (C=C acrylate) validate functional groups .

Methodological Tip: Combine XRD with NMR to resolve ambiguities in molecular conformation, especially for flexible undecoxy chains .

Basic: What are the primary research applications of this compound in materials science?

Answer:

• Liquid Crystals: The rigid benzoate core and flexible acrylate-undecoxy chains enable mesophase behavior, studied via polarized optical microscopy (POM) and differential scanning calorimetry (DSC) .
• Polymer Networks: As a diacrylate monomer, it forms crosslinked polymers under UV initiation. Rheological studies track gelation kinetics .

Q. Table 2: Thermal Properties in Liquid Crystal Studies

Phase Transition	Temperature (°C)	Method	Reference
Crystal → Smectic A	125	DSC
Smectic A → Isotropic	185	POM

Advanced: How can researchers resolve contradictions in reported XRD data for similar acrylate-functionalized benzoates?

Answer:
Discrepancies in XRD patterns (e.g., unit cell parameters) may arise from polymorphic forms or solvent inclusion. Strategies include:

• Solvent Annealing: Recrystallize the compound in controlled solvents (e.g., toluene vs. ethanol) to isolate polymorphs .
• DFT Calculations: Compare experimental XRD data with computed structures to identify dominant conformers .
• Synchrotron XRD: High-resolution data collection minimizes noise and clarifies subtle lattice distortions .

Advanced: How does substituent length (e.g., undecoxy vs. shorter chains) impact the compound’s mesomorphic behavior?

Answer:
The undecoxy chain (C11) balances rigidity and flexibility, critical for stabilizing smectic phases. Comparative studies show:

• Shorter Chains (C6–C8): Reduce layer spacing, favoring nematic phases.
• Longer Chains (C12+): Increase viscosity, suppressing mesophase formation .

Experimental Design: Synthesize homologs with varying chain lengths and analyze phase transitions via DSC and X-ray scattering .

Advanced: What computational approaches are recommended for modeling nonlinear optical (NLO) properties of this compound?

Answer:

• DFT/TD-DFT: Calculate hyperpolarizability (β) using B3LYP/6-311+G(d,p) to predict NLO activity. Focus on electron density shifts in the acrylate-π system .
• Molecular Dynamics (MD): Simulate alignment under electric fields to assess electro-optic response .

Validation: Cross-reference computed UV-Vis spectra (e.g., λmax ~ 280 nm for π→π* transitions) with experimental data .